Cas no 25509-04-0 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 25509-04-0
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 272281
• PubChem ID: 288485
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(tetrahydro-2H-pyran-2-yl)-
• 1-(tetrahydro-2-pyranyl)-5-fluorouracil
• 1-propionyloxymethyl-5-fluorouracil
• 1-Propionyloxymethyl-5-fluor-uracil
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-[(1-oxopropoxy)methyl]-
• 5-Fluor-1-(tetrahydropyranyl-2)-uracil
• 5-fluoro-1-propionyloxymethyl-1H-pyrimidine-2,4-dione
• 5-fluoro-1-tetrahydropyran-2-yl-1H-pyrimidine-2,4-dione
• CTK1H9851
• 25509-04-0
• NSC-149696
• DTXSID201346164
• SCHEMBL10940658
• NSC149696

• Inchi： 1S/C9H11FN2O3/c10-6-5-12(9(14)11-8(6)13)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,11,13,14)
• InChI Key： BWGAYTZCYLWDSC-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C1CCCCO1)=O)=O

Computed Properties

• Exact Mass: 214.07543
• Monoisotopic Mass: 214.07537
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.39
• Refractive Index: 1.548
• PSA: 58.64
• LogP: 0.37480